Cas no 1261917-11-6 (4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid)

• Product Name: 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid
• CAS No: 1261917-11-6
• MF: C₁₇H₁₅FO₅
• MW: 318.296408891678
• MDL: MFCD18322597
• CID: 2763306
• PubChem ID: 53228416
• Update Time: 2025-04-21

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261917-11-6
• MFCD18322597
• DTXSID70691949
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid, 95%
• 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-3-METHOXYBENZOIC ACID
• 4'-(Ethoxycarbonyl)-3'-fluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-methoxybenzoic acid

• MDL： MFCD18322597
• Inchi： 1S/C17H15FO5/c1-3-23-17(21)13-7-4-10(8-14(13)18)12-6-5-11(16(19)20)9-15(12)22-2/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key： XUIPBMDKSHXIEA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 318.09035174Da
• Monoisotopic Mass: 318.09035174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų